Cas no 2140953-45-1 (2-3-(methoxymethyl)phenyl-2-methylpropanoic acid)

• Product Name: 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid
• CAS No: 2140953-45-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5848653
• PubChem ID: 165628572
• Update Time: 2025-06-28

2-3-(methoxymethyl)phenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid
• 2140953-45-1
• 2-[3-(methoxymethyl)phenyl]-2-methylpropanoic acid
• EN300-1777873

• Inchi： 1S/C12H16O3/c1-12(2,11(13)14)10-6-4-5-9(7-10)8-15-3/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： RTFRKTBAOKJVLL-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC=C(COC)C=1)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid

Introduction to 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid (CAS No. 2140953-45-1)

2-3-(methoxymethyl)phenyl-2-methylpropanoic acid (CAS No. 2140953-45-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule consists of a substituted phenyl ring and a carboxylic acid group, making it an interesting candidate for further investigation.

The chemical structure of 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid is defined by its methoxymethyl substitution on the phenyl ring and a 2-methylpropanoic acid moiety. These structural elements contribute to its distinct physicochemical properties, such as solubility, stability, and reactivity. The methoxymethyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. Meanwhile, the carboxylic acid group provides a functional handle for further chemical modifications and conjugations.

Recent studies have explored the biological activities of 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways, including NF-κB and MAPK cascades.

In addition to its anti-inflammatory properties, 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid has been studied to understand its behavior in biological systems. Oral administration in animal models has shown good bioavailability and a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate. These characteristics make it a suitable candidate for further development as an oral therapeutic agent.

Toxicological evaluations have indicated that 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, further safety assessments are necessary to ensure its long-term safety and efficacy in human subjects.

The synthesis of 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents, esterifications, and hydrolysis steps. These methods provide flexibility in large-scale production and allow for the introduction of additional functional groups for targeted drug delivery systems.

In conclusion, 2-3-(methoxymethyl)phenyl-2-methylpropanoic acid (CAS No. 2140953-45-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel therapeutics.